molecular formula C18H14F3NO3 B6409709 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% CAS No. 1262010-09-2

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95%

Cat. No. B6409709
CAS RN: 1262010-09-2
M. Wt: 349.3 g/mol
InChI Key: JGPULUWNMRLFBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (3-CPT-5-TFMB) is an organic compound with a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology. It is a synthetic molecule that has been used in various research studies to understand the mechanisms of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments. This article will discuss the synthesis method of 3-CPT-5-TFMB, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% has been used in various scientific research studies to understand the mechanisms of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments. It has been used in studies related to drug delivery, protein-protein interactions, enzyme inhibition, and cell signaling. It has also been used in studies to study the effects of various drugs on the body, as well as to understand the mechanisms of action of various drugs. Additionally, it has been used in studies to understand the effects of various environmental factors on the body, such as air pollution and ultraviolet radiation.

Mechanism of Action

The mechanism of action of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of various enzymes, including cytochrome P450 and cyclooxygenase. It also binds to various proteins, such as the nuclear receptor PPARγ, and is believed to interact with various cellular signaling pathways. Additionally, it is believed to interact with various ion channels, such as sodium and potassium channels, and to modulate the activity of these channels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been shown to inhibit the growth of cancer cells and to reduce the risk of cardiovascular disease. Additionally, it has been shown to reduce the levels of cholesterol and triglycerides in the blood, and to reduce the risk of stroke.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its high purity (95%), its low cost, and its ability to be synthesized in a one-pot reaction. Additionally, it is a stable compound and can be stored for long periods of time. The main limitation of using 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments is that its mechanism of action is not yet fully understood, and further research is needed to understand its effects on the body.

Future Directions

The future directions for research on 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% include further studies on its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for laboratory experiments. Additionally, research should focus on understanding the effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% on various diseases, such as cancer, cardiovascular disease, and stroke. Furthermore, research should focus on understanding the effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% on various environmental factors, such as air pollution and ultraviolet radiation. Finally, research should focus on understanding the effects of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% on various drugs, and on understanding the interactions between 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% and various proteins and ion channels.

Synthesis Methods

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% can be synthesized through a one-pot reaction by combining 1-chloro-3-cyclopropylaminophenyl-5-trifluoromethylbenzoic acid (1-CPA-5-TFMB) with a base such as potassium carbonate, in the presence of a solvent such as acetonitrile. The reaction is carried out at temperatures ranging from 40 to 50 °C and proceeds in two steps. The first step involves the formation of an intermediate, which is then converted to the final product, 3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95%, in the second step. The reaction is highly efficient and yields a product with a purity of 95%.

properties

IUPAC Name

3-[3-(cyclopropylcarbamoyl)phenyl]-5-(trifluoromethyl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14F3NO3/c19-18(20,21)14-8-12(7-13(9-14)17(24)25)10-2-1-3-11(6-10)16(23)22-15-4-5-15/h1-3,6-9,15H,4-5H2,(H,22,23)(H,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGPULUWNMRLFBE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)C(F)(F)F)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14F3NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80691758
Record name 3'-(Cyclopropylcarbamoyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80691758
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

349.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[3-(Cyclopropylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid

CAS RN

1262010-09-2
Record name 3'-(Cyclopropylcarbamoyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80691758
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.